Cas no 51871-17-1 (propan-2-yl 3-aminopropanoate hydrochloride)

• Product Name: propan-2-yl 3-aminopropanoate hydrochloride
• CAS No: 51871-17-1
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD08457600
• CID: 3157334
• PubChem ID: 42920716
• Update Time: 2025-04-24

propan-2-yl 3-aminopropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• isopropyl 3-aminopropanoate hydrochloride
• EN300-23155
• MFCD08457600
• Beta Alanine Isopropyl Ester Hydrochloride
• propan-2-yl 3-aminopropanoate hydrochloride
• 51871-17-1
• 39825-36-0
• Z147652234
• AKOS026727616
• G35084
• ISOPROPYL3-AMINOPROPANOATEHYDROCHLORIDE
• ss-Alanine 1-methylethyl ester hydrochloride (1:1); ss-Alanine, 1-methylethyl ester, hydrochloride (9CI); Isopropyl 3-aminopropionate hydrochloride; ss-Alanine isopropyl ester hydrochloride
• Propan-2-yl beta-alaninate--hydrogen chloride (1/1)
• ZFJJVRUMTOXLAG-UHFFFAOYSA-N
• BCA87117
• SCHEMBL593628
• 843-614-1
• propan-2-yl 3-aminopropanoate;hydrochloride
• DTXSID70655349
• CS-0241136

• MDL： MFCD08457600
• Inchi： 1S/C6H13NO2.ClH/c1-5(2)9-6(8)3-4-7;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： ZFJJVRUMTOXLAG-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCN)=O)C(C)C

Computed Properties

• Exact Mass: 167.0713064 g/mol
• Monoisotopic Mass: 167.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.63
• Topological Polar Surface Area: 52.3Ų

Additional information on propan-2-yl 3-aminopropanoate hydrochloride

Isopropyl 3-Aminopropanoate Hydrochloride: A Comprehensive Overview

The compound isopropyl 3-aminopropanoate hydrochloride, also known by its CAS registry number 51871-17-1, has garnered significant attention in the biomedical and pharmaceutical industries due to its versatile applications. This article delves into the properties, synthesis methods, and potential uses of this compound, particularly focusing on its relevance to biomedical research and drug development.

Isopropyl 3-aminopropanoate hydrochloride is a salt formed between isopropyl 3-aminopropanoate and hydrochloric acid. Its structure comprises an amino group attached to a three-carbon chain, which is further esterified with an isopropoxy group. This unique structure makes it a valuable compound in various biomedical applications, including peptide synthesis, bioconjugation, and drug delivery systems.

Recent studies have highlighted the importance of amine-ester compounds like isopropyl 3-aminopropanoate hydrochloride in the development of targeted therapies. For instance, researchers have explored its use as a building block for creating biocompatible materials that can enhance drug solubility and stability. These advancements are particularly significant in the context of precision medicine, where tailored therapeutic solutions are critical.

The synthesis of isopropyl 3-aminopropanoate hydrochloride typically involves multi-step organic reactions, including alkylation and esterification processes. One notable advantage of this compound is its high stability under physiological conditions, which makes it an ideal candidate for in vivo applications. Additionally, its amino group can be functionalized to incorporate various targeting moieties, such as antibodies or ligands, further enhancing its utility in therapeutic delivery systems.

In the realm of biomedical research, isopropyl 3-aminopropanoate hydrochloride has been utilized to study protein-protein interactions and enzyme mechanisms. Its amino group allows for selective binding to specific biomolecules, enabling researchers to gain insights into complex biological processes. This makes it a valuable tool in academic research as well as in the development of diagnostic agents.

Moreover, this compound has shown promise in the field of regenerative medicine. Its ability to form stable bonds with biomaterials has led to its use in creating scaffolds for tissue engineering applications. By incorporating isopropyl 3-aminopropanoate hydrochloride into biodegradable polymers, scientists have been able to develop materials that support cell adhesion and proliferation, crucial steps in the regeneration of tissues.

Looking ahead, the potential of isopropyl 3-aminopropanoate hydrochloride extends beyond its current applications. Ongoing research is exploring its use in gene therapy, where it can serve as a vector for delivering nucleic acids into cells. This approach has shown promising results in preclinical models, offering a novel strategy for treating genetic disorders.

Another area of interest is the application of this compound in immunotherapy. By modifying its structure to include immune-stimulating agents, researchers have created compounds that can enhance the body's ability to fight diseases such as cancer. These innovations are paving the way for more effective and personalized treatment options.

In conclusion, isopropyl 3-aminopropanoate hydrochloride stands out as a versatile compound with wide-ranging applications in the biomedical field. Its unique structure, combined with its stability and functionalizable properties, makes it an invaluable asset in drug development, biomedical research, and regenerative medicine. As scientific advancements continue to uncover new possibilities, this compound is poised to play an even more significant role in shaping the future of healthcare.